Cas no 1084-74-8 (4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid)

• Product Name: 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid
• CAS No: 1084-74-8
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD00089268
• CID: 153565
• PubChem ID: 266062
• Update Time: 2025-05-20

4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,2,5-dimethoxy-g-oxo-
• 4-(2,5-dimethoxyphenyl)-4-oxobutanoic acid
• 4-(2,5-Dimethoxy-phenyl)-4-oxo-butyric acid
• 4-(2,5-Dimethoxyphenyl)-4-oxobutyric acid
• 2,5-dimethoxybenzoyl propionic acid
• 3-(2,5-dimethoxybenzoyl)propionic acid
• 4-(2',5'-dimethoxyphenyl)-4-oxobutyric acid
• A-oxo
• benzenebutanoic acid,2,5-dimethoxy-
• CS-0061946
• NSC-103070
• NCIOpen2_007295
• BAA08474
• 4-(2,5-dimethoxyphenyl)-4-oxobutanoicacid
• J-002152
• EN300-216994
• BB 0217341
• Oprea1_452966
• NSC103070
• 1084-74-8
• NS-03264
• DTXSID50295560
• 3-(2',5'-Dimethoxybenzoyl)propionic acid, 97%
• 3-(2/' 5/'-DIMETHOXYBENZOYL)PROPIONIC ACI
• Z285137120
• AKOS000100230
• MFCD00089268
• 3-(2',5'-Dimethoxybenzoyl)propionic acid
• SCHEMBL5055127
• BBL000667
• 3-(2' 5'-DIMETHOXYBENZOYL)PROPIONIC ACI&
• STK365740
• 4-(2,5-Dimethoxyphenyl)-4-oxo-butanoic acid
• 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid

• MDL： MFCD00089268
• Inchi： 1S/C12H14O5/c1-16-8-3-5-11(17-2)9(7-8)10(13)4-6-12(14)15/h3,5,7H,4,6H2,1-2H3,(H,14,15)
• InChI Key： HSFBDVDTGCGJBZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(CCC(=O)O)=O)OC

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.211
• Melting Point: 102-106 °C (lit.)
• Boiling Point: 429.1°Cat760mmHg
• Flash Point: 166°C
• Refractive Index: 1.527
• PSA: 72.83000
• LogP: 1.75130
• Solubility: Not determined

4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S36
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R38

Additional information on 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid

4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid: A Comprehensive Overview

4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid (CAS No. 1084-74-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a butanoic acid backbone with a 2,5-dimethoxyphenyl group attached at the fourth position, creating a structure that balances hydrophilicity and hydrophobicity.

Recent studies have highlighted the biological activity of 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid, particularly in the context of its ability to modulate cellular signaling pathways. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. The dimethoxyphenyl group is known to confer significant stability to the molecule, enhancing its bioavailability and making it a promising candidate for drug delivery systems.

The synthesis of 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid involves a multi-step process that typically begins with the preparation of the 2,5-dimethoxyphenyl derivative. This is followed by a series of reactions, including oxidation and condensation steps, to introduce the butanoic acid moiety. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and reduce production costs while maintaining the compound's purity.

In terms of applications, 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid has shown promise in the field of materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of advanced coatings and sensors. The compound's hydrophobic properties make it particularly suitable for applications requiring water resistance and corrosion protection.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid with various biomolecules. These studies have provided insights into its potential as an inhibitor of key enzymes involved in metabolic disorders. The compound's selectivity profile has been optimized through iterative synthesis and testing, paving the way for its use in targeted therapies.

The environmental impact of 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 4-(2,5-Dimethoxyphenyl)-4-oxobutanoic Acid (CAS No. 1084-74-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, from drug discovery to materials engineering. As our understanding of this compound deepens, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.